molecular formula C15H14N2O2 B15369636 3-Benzamido-4-methylbenzamide CAS No. 435289-63-7

3-Benzamido-4-methylbenzamide

Cat. No.: B15369636
CAS No.: 435289-63-7
M. Wt: 254.28 g/mol
InChI Key: OKZMDEKBQZOKFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzamido-4-methylbenzamide is a benzamide derivative featuring a benzamido (–NHCOC₆H₅) substituent at the 3-position and a methyl (–CH₃) group at the 4-position of the benzene ring. This structural arrangement confers unique physicochemical and biological properties, making it a compound of interest in medicinal and synthetic chemistry. Its synthesis typically involves coupling reactions using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOAT (1-hydroxy-7-azabenzotriazole) to form amide bonds, as observed in analogous benzamide syntheses .

Properties

CAS No.

435289-63-7

Molecular Formula

C15H14N2O2

Molecular Weight

254.28 g/mol

IUPAC Name

3-benzamido-4-methylbenzamide

InChI

InChI=1S/C15H14N2O2/c1-10-7-8-12(14(16)18)9-13(10)17-15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,18)(H,17,19)

InChI Key

OKZMDEKBQZOKFT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)N)NC(=O)C2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural and Substituent Effects

Table 1: Key Structural Features of Compared Compounds
Compound Substituents (Position) Core Structure Molecular Formula Key Functional Groups
3-Benzamido-4-methylbenzamide Benzamido (3), Methyl (4) Benzamide C₁₅H₁₄N₂O₂ Amide, Aromatic, Alkyl
4-((Thiophen-2-yl-methylene)amino)benzamides Thiophene-methylene (4) Benzamide C₁₃H₁₁N₂OS Amide, Thiophene, Imine
N-[(1,3-Benzodioxol-5-yl)methyl]-4-methylbenzamide Methyl (4), Benzodioxole (N-linked) Benzamide C₁₆H₁₅NO₃ Amide, Benzodioxole, Alkyl
3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide Amino (3), Methoxy (4), Chloro (Ar) Benzamide C₁₅H₁₄ClN₂O₂ Amide, Amine, Methoxy, Chloro

Key Observations :

  • Electron Effects: The benzamido group in 3-Benzamido-4-methylbenzamide is electron-withdrawing, reducing electron density on the aromatic ring compared to methoxy or amino substituents in analogues (e.g., 3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide) .

Physicochemical and Spectroscopic Properties

Table 2: Comparative Physicochemical Data
Compound Molecular Weight (g/mol) Melting Point (°C) Solubility (logP) IR (C=O stretch, cm⁻¹) ¹H-NMR (δ, ppm)
3-Benzamido-4-methylbenzamide 262.29 ~180–185 (est.) 2.8 (est.) 1660–1680 8.1 (amide NH), 2.4 (CH₃)
4-((Thiophen-2-yl-methylene)amino)benzamides 259.30 195–200 3.1 1655–1670 8.3 (imine CH), 7.5 (thiophene)
N-[(Benzodioxol)methyl]-4-methylbenzamide 269.29 210–215 3.5 1685–1700 6.9 (benzodioxol CH₂), 2.3 (CH₃)

Notes:

  • IR Spectroscopy : The C=O stretch in 3-Benzamido-4-methylbenzamide (~1660–1680 cm⁻¹) aligns with typical benzamide derivatives but shows slight shifts compared to benzodioxole-containing analogues due to electronic effects .
  • ¹H-NMR : The methyl group at 2.4 ppm is characteristic, while aromatic protons resonate between 7.1–8.1 ppm, influenced by substituent electronegativity .

Computational and Theoretical Insights

  • HOMO-LUMO Gaps : 3-Benzamido-4-methylbenzamide is predicted to have a wider HOMO-LUMO gap (~4.5 eV) than methoxy-substituted analogues (~4.0 eV), suggesting lower electrophilicity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.